Cas no 146446-96-0 (2-Benzylphenyl Isocyanate)

2-Benzylphenyl Isocyanate structure
2-Benzylphenyl Isocyanate structure
Product Name:2-Benzylphenyl Isocyanate
CAS No:146446-96-0
MF:C14H11NO
MW:209.243243455887
MDL:MFCD02683468
CID:101181
PubChem ID:4990834
Update Time:2025-04-18

2-Benzylphenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isocyanato-2-(phenylmethyl)-
    • 1-benzyl-2-isocyanatobenzene
    • 2μ-Benzylphenyl isocyanate, 2μ-Isocyanatodiphenylmethane
    • Benzene, 1-isocyanato-2-(phenylmethyl)- (9CI)
    • 2-BENZYLPHENYL ISOCYANATE 97
    • 2μ-Benzylphenyl isocyanate, 2μ-Isocyanatodiphenylmethane
    • MFCD02683468
    • Benzene, 1-isocyanato-2-(phenylmethyl)-
    • 2-benzylphenyl-isocyanate
    • DTXSID30407306
    • AKOS009158518
    • EN300-271005
    • 2-benzylphenylisocyanate
    • SCHEMBL510928
    • J-008223
    • 2-Benzylphenyl isocyanate, 97%
    • GLYMYAJKKMZFQT-UHFFFAOYSA-N
    • 2-Benzylphenyl isocyanate
    • 146446-96-0
    • G78545
    • DB-126837
    • 2-Benzylphenyl Isocyanate
    • MDL： MFCD02683468
    • Inchi： 1S/C14H11NO/c16-11-15-14-9-5-4-8-13(14)10-12-6-2-1-3-7-12/h1-9H,10H2
    • InChI Key： GLYMYAJKKMZFQT-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=CC=CC=1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.08413
  • Monoisotopic Mass: 209.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.4Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.11 g/mL at 25 °C(lit.)
  • Boiling Point: 309 °C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.591(lit.)
  • PSA: 29.43
  • Solubility: Not determined

2-Benzylphenyl Isocyanate Security Information

2-Benzylphenyl Isocyanate Pricemore >>

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2-Benzylphenyl Isocyanate Suppliers

Amadis Chemical Company Limited
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(CAS:146446-96-0)2-Benzylphenyl Isocyanate
Order Number:A1208851
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):234.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:146446-96-0)2-Benzylphenyl Isocyanate
A1208851
Purity:99%
Quantity:5g
Price ($):234.0
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